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Compound of Interest

Compound Name: 2,8-Dibromodibenzothiophene

Cat. No.: B047624

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the use of
2,8-dibromo-dibenzothiophene-S,S-dioxide (BrDS) as a performance-enhancing additive in tin-
based perovskite solar cells (PSCs). The inclusion of BrDS has been shown to significantly
improve power conversion efficiency and stability by passivating defects and inhibiting the
oxidation of Sn2+.

Performance Enhancement with Dibenzothiophene
Dioxide Additive

The incorporation of 2,8-dibromo-dibenzothiophene-S,S-dioxide (BrDS) as an additive in
formamidinium tin iodide (FASnIs3) perovskite solar cells leads to a notable improvement in
photovoltaic performance. The key performance metrics for devices with and without the BrDS
additive are summarized below.

Data Presentation: Photovoltaic Performance
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. ) V_oc (V) J_sc (mAlcm?)  FF (%) PCE (%)
Configuration
Control (without
0.86 23.58 70.1 14.21
BrDS)
With BrDS
N 0.91 24.12 72.9 14.98[1]
Additive

V_oc: Open-circuit voltage, J_sc: Short-circuit current density, FF: Fill factor, PCE: Power

conversion efficiency.

Mechanism of Action

The performance enhancement observed with the BrDS additive is attributed to several key
mechanisms within the perovskite layer. The sulfoxide group in the BrDS structure interacts
strongly with Sn2+ ions, which helps to suppress the oxidation of Sn2* to Sn*+, a common
degradation pathway in tin-based perovskites.[1] Additionally, BrDS doping effectively
passivates grain boundary and point defects, leading to a higher carrier lifetime and improved

crystal quality.[1]
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Caption: Mechanism of BrDS in enhancing perovskite film quality.
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Experimental Protocols

This section provides a detailed protocol for the fabrication of tin-based perovskite solar cells
incorporating the 2,8-dibromo-dibenzothiophene-S,S-dioxide (BrDS) additive.

Materials and Reagents

e Fluorine-doped tin oxide (FTO) coated glass substrates
e Zinc acetate dihydrate

» Ethanolamine

e 2-methoxyethanol

e Formamidinium iodide (FAI)

 Tin(ll) iodide (Snl2)

e 2,8-dibromo-dibenzothiophene-S,S-dioxide (BrDS)
e N,N-dimethylformamide (DMF)

¢ Dimethyl sulfoxide (DMSO)

e Chlorobenzene

e Spiro-OMeTAD

o 4-tert-butylpyridine (tBP)

e Lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI)

o Acetonitrile

Gold (Au)

Device Fabrication Workflow
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The fabrication process follows a standard n-i-p planar structure.

@—»{ FTO Substrate Cleaning H ETL (ZnO) Deposition }—»{ Perovskite Layer Deposition (with BrDS) }—»{ HTL (Spiro-OMeTAD) Deposition H Gold Electrode Evaporation }—»@
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Caption: Experimental workflow for perovskite solar cell fabrication.

Detailed Fabrication Steps

e Substrate Cleaning:

o Clean FTO glass substrates sequentially with detergent, deionized water, acetone, and
isopropanol in an ultrasonic bath for 15 minutes each.

o Dry the substrates with a nitrogen stream and then treat with UV-ozone for 15 minutes.
o Electron Transport Layer (ETL) Deposition:

o Prepare a ZnO precursor solution by dissolving zinc acetate dihydrate and ethanolamine
in 2-methoxyethanol.

o Spin-coat the ZnO precursor solution onto the cleaned FTO substrates at 4000 rpm for 30
seconds.

o Anneal the substrates at 200°C for 1 hour in air.
o Perovskite Precursor Solution Preparation:

o Prepare the control perovskite precursor solution by dissolving FAIl and Snlz in a mixed
solvent of DMF and DMSO.

o For the BrDS-doped solution, add the desired concentration of 2,8-dibromo-
dibenzothiophene-S,S-dioxide to the control precursor solution.

» Perovskite Layer Deposition:
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o Transfer the substrates with the ZnO layer into a nitrogen-filled glovebox.

o Spin-coat the perovskite precursor solution (either control or BrDS-doped) onto the ZnO
layer in a two-step program: 1000 rpm for 10 seconds, followed by 5000 rpm for 30
seconds.

o During the second step, dispense an anti-solvent (e.g., chlorobenzene) onto the spinning
substrate.

o Anneal the perovskite films at 100°C for 10 minutes.
e Hole Transport Layer (HTL) Deposition:

o Prepare the spiro-OMeTAD solution by dissolving spiro-OMeTAD powder in
chlorobenzene, and then add tBP and a Li-TFSI solution (in acetonitrile) as additives.

o Spin-coat the spiro-OMeTAD solution onto the perovskite layer at 4000 rpm for 30
seconds.

e Gold Electrode Evaporation:

o Deposit an 80 nm thick gold top electrode by thermal evaporation through a shadow mask
to define the active area of the solar cell.

Characterization

e Photovoltaic Performance: Measure the current density-voltage (J-V) characteristics under
simulated AM 1.5G illumination (100 mW/cm?) using a solar simulator.

e Morphology and Crystallinity: Analyze the surface morphology and grain size of the
perovskite films using Scanning Electron Microscopy (SEM). Investigate the crystal structure
using X-ray Diffraction (XRD).

o Optical Properties: Characterize the light absorption properties of the perovskite films using
UV-Vis Spectroscopy.

o Carrier Dynamics: Evaluate the carrier lifetime and defect states using Time-Resolved
Photoluminescence (TRPL) spectroscopy.
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By following these protocols, researchers can effectively investigate the impact of
dibenzothiophene dioxide additives on the performance and stability of tin-based perovskite
solar cells. The provided data and mechanisms offer a foundational understanding for further
optimization and development in this promising area of photovoltaics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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